m-Methoxybenzyl glucosinolate
m-Methoxybenzyl glucosinolate
Brand Name:
Vulcanchem
CAS No.:
111810-95-8
VCID:
VC0218448
InChI:
InChI=1S/C15H21NO10S2/c1-24-9-4-2-3-8(5-9)6-11(16-26-28(21,22)23)27-15-14(20)13(19)12(18)10(7-17)25-15/h2-5,10,12-15,17-20H,6-7H2,1H3,(H,21,22,23)/b16-11+/t10-,12-,13+,14-,15+/m1/s1
SMILES:
COC1=CC=CC(=C1)CC(=NOS(=O)(=O)O)SC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C15H21NO10S2
Molecular Weight:
439.5 g/mol
m-Methoxybenzyl glucosinolate
CAS No.: 111810-95-8
Main Products
VCID: VC0218448
Molecular Formula: C15H21NO10S2
Molecular Weight: 439.5 g/mol
| CAS No. | 111810-95-8 |
|---|---|
| Product Name | m-Methoxybenzyl glucosinolate |
| Molecular Formula | C15H21NO10S2 |
| Molecular Weight | 439.5 g/mol |
| IUPAC Name | [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1E)-2-(3-methoxyphenyl)-N-sulfooxyethanimidothioate |
| Standard InChI | InChI=1S/C15H21NO10S2/c1-24-9-4-2-3-8(5-9)6-11(16-26-28(21,22)23)27-15-14(20)13(19)12(18)10(7-17)25-15/h2-5,10,12-15,17-20H,6-7H2,1H3,(H,21,22,23)/b16-11+/t10-,12-,13+,14-,15+/m1/s1 |
| Standard InChIKey | RYDIUEJGEAUJAI-MFIRQCQASA-N |
| Isomeric SMILES | COC1=CC=CC(=C1)C/C(=N\OS(=O)(=O)O)/S[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | COC1=CC=CC(=C1)CC(=NOS(=O)(=O)O)SC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | COC1=CC=CC(=C1)CC(=NOS(=O)(=O)O)SC2C(C(C(C(O2)CO)O)O)O |
| Synonyms | glucolimnanthin m-methoxybenzyl glucosinolate |
| PubChem Compound | 9548725 |
| Last Modified | Nov 11 2021 |
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